Cas no 1870028-18-4 (3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine
• CAS No: 1870028-18-4
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 6113716
• PubChem ID: 165467385
• Update Time: 2025-10-29

3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine
• EN300-790104
• 1870028-18-4
• 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine

• Inchi： 1S/C10H20F2N2/c1-3-9-5-4-8(2)14(9)7-10(11,12)6-13/h8-9H,3-7,13H2,1-2H3
• InChI Key： UWTUAHDCFXVAMY-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1C(C)CCC1CC)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine

Introduction to 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine (CAS No. 1870028-18-4) in Modern Chemical and Pharmaceutical Research

3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine, identified by the chemical identifier CAS No. 1870028-18-4, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of fluorine atoms in its structure contributes to its unique physicochemical properties, making it a candidate for further exploration in drug design and molecular engineering.

The structural motif of 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine incorporates a pyrrolidine ring substituted with ethyl and methyl groups, which are common features in biologically active molecules. This substitution pattern enhances the compound's solubility and bioavailability, critical factors in pharmaceutical applications. The amine functional group at the terminal position further expands its utility as a building block for more complex molecules, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a growing emphasis on the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of two fluorine atoms at the 2,2-difluoropropan moiety in this compound not only imparts lipophilicity but also modulates electronic effects, influencing its interactions with biological targets. Such structural features are particularly relevant in the design of kinase inhibitors and other enzyme-targeting agents, where precise control over molecular interactions is paramount.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The pyrrolidine scaffold is well-documented for its role in numerous pharmacologically active agents, including antiviral and anti-inflammatory drugs. The modification of this scaffold with alkyl groups such as ethyl and methyl enhances its pharmacokinetic profile, making it a promising candidate for further investigation.

The synthesis of 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques, are employed to construct the desired framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable processes for related molecules.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical studies of 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine have revealed valuable insights into its behavior in solution and solid states. These studies aid in understanding its conformational flexibility and interaction mechanisms with biological targets. The computational analysis also aids in predicting potential side effects and optimizing drug-like properties through molecular modeling techniques.

The pharmacological potential of 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine has been explored in preclinical studies aimed at identifying novel therapeutic applications. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways. Further research is ongoing to elucidate its mechanism of action and evaluate its efficacy in animal models. These studies hold promise for developing new treatments targeting these diseases.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms enhance drug efficacy, they also necessitate responsible handling to minimize environmental footprint. Green chemistry principles are being integrated into synthetic routes to reduce waste generation and energy consumption during production processes.

The future directions for research on 3-(2-Ethyl-5-methylpyrrolidin-1-yl)-2,2-difluoropropan-1-amine include exploring its role as an intermediate in the synthesis of more complex drug candidates. Additionally, investigating its potential applications beyond pharmaceuticals—such as in materials science—could open new avenues for innovation. Collaborative efforts between academia and industry are essential to accelerate these endeavors and translate laboratory findings into practical applications.

In conclusion,3-(2-Ethyl-5-methylpyrrolidin-1-yll)-2,2-difluoropropanamino (CAS No. 1870028184) stands as a testament to the ingenuity of modern chemical research. Its unique structural features combined with promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities for this compound,its significance is expected to grow, driving advancements across multiple disciplines.